beta-Damascenone - d4

Specification

• CAS No.: 217482-71-8
• Molecular Formula: C13H14D4O
• Molecular Weight: 194.312

Introduction

Chemical Identity and Structure

Basic Chemical Information

Beta-Damascenone - d4 (C₁₃H₁₄D₄O) is a deuterium-labeled form of beta-damascenone, containing four deuterium atoms in its molecular structure. The compound is registered with CAS number 217482-71-8. The molecular weight of this compound is 194.31 g/mol, making it slightly heavier than its non-deuterated counterpart due to the presence of four deuterium atoms.

Structural Characteristics

The deuteration in beta-damascenone - d4 occurs specifically at the C-9 and C-10 positions, where four hydrogen atoms are replaced with deuterium atoms. This strategic placement of deuterium atoms provides unique spectroscopic properties that make the compound valuable for analytical applications while maintaining the core structural characteristics of beta-damascenone.

Physical and Chemical Properties

Technical Specifications

The following table outlines the key physical and chemical properties of beta-damascenone - d4:

Property	Value
CAS Number	217482-71-8
Molecular Formula	C₁₃H₁₄D₄O
Molecular Weight	194.31 g/mol
Recommended Storage	4°C
Physical State	Not specified in literature
Purity	Varies by manufacturer

Table 1: Physical and chemical properties of beta-damascenone - d4

Applications in Scientific Research

Analytical Chemistry Applications

The primary application of beta-damascenone - d4 is as an internal standard in analytical chemistry, particularly for the quantification of beta-damascenone in various samples. The deuterium labeling provides a mass shift that allows for accurate discrimination between the analyte and the internal standard during mass spectrometric analysis.

Beta-damascenone is a significant compound in fragrance chemistry, contributing to the aroma profiles of various natural products. The deuterated form serves as an important reference standard in research focused on identifying and quantifying this compound in complex matrices.

Laboratory Research Applications

According to regulatory documentation, beta-damascenone - d4 is primarily identified for "Laboratory chemical uses: R&D". This broad categorization encompasses various research applications, including method development, validation studies, and fundamental research on aroma compounds.

Analytical Methods and Techniques

Mass Spectrometric Analysis

Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique used for the detection and quantification of beta-damascenone - d4. Typical instrumentation setups include:

• GC equipped with a fused silica capillary column (e.g., DB-Wax)

• Helium as carrier gas (linear velocity ~50 cm/sec, flow rate ~1.2 mL/min)

• Mass selective detector for detection and quantification

Sample Preparation Methods

When using beta-damascenone - d4 as an internal standard, it is typically added to samples in solution form. For example, in one analytical method:

• The internal standard solution is added to the sample using a glass syringe

• Organic solvent (e.g., diethyl ether/n-pentane mixture) is added

• After brief shaking, the organic layer is collected for instrumental analysis

Comparison with Related Compounds

Relationship to Non-deuterated Beta-Damascenone

Beta-damascenone - d4 maintains the same chemical behavior as non-deuterated beta-damascenone but with slightly different physical properties due to the isotope effect. The non-deuterated beta-damascenone (CAS: 23726-93-4) is a key aroma compound found in various natural products.

Advances in Deuterated Analogues

Recent research has expanded beyond the four-deuterium version to develop six-deuterium (d6) analogues of beta-damascenone. These newer variants may offer improved analytical performance for certain applications, addressing some of the limitations of the d4 version.

Research Applications in Food and Beverage Analysis

Method Development for Beta-Damascenone Analysis

The development of analytical methods for the quantification of beta-damascenone in various matrices often relies on deuterated analogues as internal standards. These methods are critical for understanding the contribution of beta-damascenone to the aroma profiles of various products.